molecular formula C13H11N3O3S B8528442 2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide

2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide

Cat. No. B8528442
M. Wt: 289.31 g/mol
InChI Key: MKASWQMZNQTSBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide is a useful research compound. Its molecular formula is C13H11N3O3S and its molecular weight is 289.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H11N3O3S

Molecular Weight

289.31 g/mol

IUPAC Name

2-oxo-N-pyridin-3-yl-1,3-dihydroindole-5-sulfonamide

InChI

InChI=1S/C13H11N3O3S/c17-13-7-9-6-11(3-4-12(9)15-13)20(18,19)16-10-2-1-5-14-8-10/h1-6,8,16H,7H2,(H,15,17)

InChI Key

MKASWQMZNQTSBD-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2)S(=O)(=O)NC3=CN=CC=C3)NC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-chlorosulfonyl-2-oxindole (3 g) and 3-aminopyridine (1.46 g) in pyridine (15 mL) was stirred at room temperature for overnight at which time the brown color solid was present. The precipitate was filtered, washed with ethanol and dried under vacuum to yield 1.4 g (38%) of 2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.46 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.